Cas no 139444-93-2 (2,4,6-Pyrimidinetricarbonitrile, 5-chloro-)

2,4,6-Pyrimidinetricarbonitrile, 5-chloro- structure
139444-93-2 structure
Product Name:2,4,6-Pyrimidinetricarbonitrile, 5-chloro-
CAS No:139444-93-2
MF:C7ClN5
MW:189.561398506165
CID:1270219
PubChem ID:14984832
Update Time:2025-04-20

2,4,6-Pyrimidinetricarbonitrile, 5-chloro- Chemical and Physical Properties

Names and Identifiers

    • 2,4,6-Pyrimidinetricarbonitrile, 5-chloro-
    • 5-chloropyrimidine-2,4,6-tricarbonitrile
    • SCHEMBL9617370
    • 139444-93-2
    • DTXSID50566545
    • Inchi: 1S/C7ClN5/c8-7-4(1-9)12-6(3-11)13-5(7)2-10
    • InChI Key: GPUVZUFBNCWSQQ-UHFFFAOYSA-N
    • SMILES: ClC1=C(C#N)N=C(C#N)N=C1C#N

Computed Properties

  • Exact Mass: 188.9844
  • Monoisotopic Mass: 188.9842227g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 312
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 97.2Ų

Experimental Properties

  • PSA: 97.15
Recommended suppliers
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd